Cas no 7240-57-5 ((8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide)

• Product Name: (8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide
• CAS No: 7240-57-5
• MF: C₁₉H₂₃N₃O
• MW: 309.405424356461
• CID: 1754897
• PubChem ID: 201993
• Update Time: 2025-04-21

(8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• (8beta)-N-ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboxamide
• 9,10-Didehydro-1,6-dimethyl-N-ethylergoline-8β-carboxamide
• 7240-57-5
• N-Ethyl-1,6-dimethyl-9,10-didehydroergoline-8-carboximidic acid
• MLA-74
• D-1-Methyl lysergic acid monoethylamide
• Ergoline-8-beta-carboxamide, 9,10-didehydro-1,6-dimethyl-N-ethyl-
• DTXSID70993192
• 4-25-00-00969 (Beilstein Handbook Reference)
• 1-Methyllysergic acid ethylamide
• 9,10-Didehydro-N-ethyl-1,6-dimethylergoline-8-beta-carboxamide
• BRN 0042666

• Inchi： 1S/C19H23N3O/c1-4-20-19(23)13-8-15-14-6-5-7-16-18(14)12(10-21(16)2)9-17(15)22(3)11-13/h5-8,10,13,17H,4,9,11H2,1-3H3,(H,20,23)/t13-,17-/m1/s1
• InChI Key： OLUVTYNEBIODME-CXAGYDPISA-N
• SMILES： O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4C)C[C@H]2N(C)C1)NCC

Computed Properties

• Exact Mass: 309.18429
• Monoisotopic Mass: 309.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1106 (rough estimate)
• Boiling Point: 449.68°C (rough estimate)
• Refractive Index: 1.5900 (estimate)
• PSA: 37.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides